Cas no 1289103-14-5 (6-methyl-4-(trifluoromethyl)pyridine-3-carbaldehyde)

• Product Name: 6-methyl-4-(trifluoromethyl)pyridine-3-carbaldehyde
• CAS No: 1289103-14-5
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• MDL: MFCD29042813
• CID: 2359522
• Update Time: 2023-11-20

6-methyl-4-(trifluoromethyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-4-trifluoromethyl-pyridine-3-carbaldehyde
• 6-Methyl-4-(trifluoromethyl)nicotinaldehyde
• 6-Methyl-4-(trifluoromethyl)pyridine-3-carbaldehyde
• CID 127258214
• 3-Pyridinecarboxaldehyde, 6-methyl-4-(trifluoromethyl)-
• 6-methyl-4-(trifluoromethyl)pyridine-3-carbaldehyde

• MDL： MFCD29042813
• Inchi： 1S/C8H6F3NO/c1-5-2-7(8(9,10)11)6(4-13)3-12-5/h2-4H,1H3
• InChI Key： NBPVNFCXTALYGO-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=NC=C1C=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Topological Polar Surface Area: 30

Experimental Properties

• Density: 1.312±0.06 g/cm3(Predicted)
• Boiling Point: 238.3±40.0 °C(Predicted)
• pka: 1.78±0.18(Predicted)